Cas no 1255531-13-5 (2-(Azetidin-3-Yl)pyrimidine Hydrochloride)

• Product Name: 2-(Azetidin-3-Yl)pyrimidine Hydrochloride
• CAS No: 1255531-13-5
• MF: C₇H₁₀ClN₃
• MW: 171.627399921417
• MDL: MFCD19980669
• CID: 4582284
• Update Time: 2025-05-20

2-(Azetidin-3-Yl)pyrimidine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(AZETIDIN-3-YL)PYRIMIDINE HCL
• 2-(Azetidin-3-yl)pyrimidinehydrochloride
• 2-(Azetidin-3-Yl)pyrimidine Hydrochloride

• MDL： MFCD19980669
• Inchi： 1S/C7H9N3.ClH/c1-2-9-7(10-3-1)6-4-8-5-6;/h1-3,6,8H,4-5H2;1H
• InChI Key： KSRKVXZNSXUWFA-UHFFFAOYSA-N
• SMILES： C1(C2=NC=CC=N2)CNC1.Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1

Additional information on 2-(Azetidin-3-Yl)pyrimidine Hydrochloride

Introduction to 2-(Azetidin-3-Yl)pyrimidine Hydrochloride (CAS No. 1255531-13-5)

2-(Azetidin-3-Yl)pyrimidine Hydrochloride, identified by its Chemical Abstracts Service (CAS) number 1255531-13-5, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This compound belongs to the pyrimidine class, a heterocyclic aromatic organic compound that serves as a fundamental structural motif in numerous biologically active molecules. The integration of the azetidine ring into the pyrimidine core introduces unique chemical and biological properties, making this derivative a subject of considerable interest in medicinal chemistry.

The structural framework of 2-(Azetidin-3-Yl)pyrimidine Hydrochloride consists of a six-membered pyrimidine ring fused with a five-membered azetidine ring at the 2-position and 3-position, respectively. This configuration imparts distinct steric and electronic characteristics that influence its reactivity and potential biological interactions. The hydrochloride salt form enhances the solubility and stability of the compound, facilitating its use in various chemical and biological assays.

In recent years, there has been growing attention on derivatives of pyrimidine due to their diverse pharmacological applications. Pyrimidine-based compounds are well-documented for their roles in antiviral, anticancer, and antimicrobial therapies. The presence of the azetidine moiety in 2-(Azetidin-3-Yl)pyrimidine Hydrochloride adds an additional layer of complexity, potentially modulating its pharmacokinetic and pharmacodynamic properties. This has prompted extensive research into its derivatives as candidates for novel therapeutic agents.

One of the most compelling aspects of 2-(Azetidin-3-Yl)pyrimidine Hydrochloride is its potential as a scaffold for drug development. The azetidine ring can serve as a hinge region, allowing for the attachment of various pharmacophores that enhance binding affinity to biological targets. Researchers have leveraged this flexibility to design molecules with improved efficacy and reduced side effects. For instance, studies have demonstrated that modifications at the 5-position of the pyrimidine ring can significantly alter the compound's interaction with enzymes and receptors.

Recent advancements in computational chemistry have further accelerated the exploration of 2-(Azetidin-3-Yl)pyrimidine Hydrochloride derivatives. Molecular modeling techniques have been employed to predict binding affinities and optimize lead structures. These simulations have revealed promising candidates for further experimental validation. Additionally, high-throughput screening (HTS) methods have been utilized to identify novel analogs with enhanced biological activity. Such approaches have underscored the compound's potential as a building block for next-generation therapeutics.

The biological activity of 2-(Azetidin-3-Yl)pyrimidine Hydrochloride has been investigated across multiple therapeutic areas. Notably, it has shown promise in anticancer research due to its ability to interfere with key cellular pathways involved in tumor growth and progression. Preclinical studies have highlighted its potential to inhibit kinases and other enzymes critical for cancer cell proliferation. Furthermore, its ability to cross cell membranes makes it an attractive candidate for targeted drug delivery systems.

In addition to oncology, 2-(Azetidin-3-Yl)pyrimidine Hydrochloride has been explored for its antimicrobial properties. The combination of pyrimidine and azetidine moieties creates a unique chemical profile that can disrupt bacterial cell walls or inhibit essential metabolic processes. Research has demonstrated its efficacy against resistant strains of bacteria, offering a potential solution to the growing problem of antibiotic resistance.

The synthesis of 2-(Azetidin-3-Yl)pyrimidine Hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been developed to improve yield and purity, ensuring that researchers can conduct detailed structural elucidation and biological testing without compromising quality. Techniques such as transition metal-catalyzed cross-coupling reactions have been particularly valuable in constructing the desired heterocyclic framework efficiently.

The development of analytical methods for characterizing 2-(Azetidin-3-Yl)pyrimidine Hydrochloride is equally important. High-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are routinely employed to confirm molecular structure and assess purity. These tools provide critical data for understanding the compound's behavior in biological systems and optimizing its pharmacological properties.

Future directions in research on 2-(Azetidin-3-Yl)pyrimidine Hydrochloride include exploring its role in modulating immune responses and inflammation. Preliminary data suggest that this compound may interact with immune receptors, offering potential applications in immunotherapy. Additionally, investigating its effects on neurological disorders is an emerging area of interest, given the prevalence of pyrimidine derivatives in central nervous system drugs.

The industrial application of 2-(Azetidin-3-Yl)pyrimidine Hydrochloride is also gaining traction as pharmaceutical companies seek novel compounds for drug development pipelines. Collaborative efforts between academia and industry are fostering innovation by combining expertise in synthetic chemistry, computational modeling, and preclinical testing. These partnerships aim to accelerate the translation of laboratory findings into clinical candidates with tangible therapeutic benefits.

In conclusion,2-(Azetidin-3-Yl)pyrimidine Hydrochloride (CAS No. 1255531-13-5) represents a versatile and promising compound in pharmaceutical chemistry. Its unique structural features offer opportunities for designing molecules with enhanced biological activity across various therapeutic areas. Ongoing research continues to uncover new applications and refine synthetic strategies, positioning this derivative as a valuable asset in modern drug discovery efforts.